Cas no 1220039-04-2 (2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride)

• Product Name: 2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride
• CAS No: 1220039-04-2
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• CID: 1074519
• PubChem ID: 53409095
• Update Time: 2025-06-09

2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride
• 2-amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide;hydrochloride
• 1220039-04-2
• AKOS015848191
• 2-AMINO-N-ETHYL-N-(2-HYDROXYETHYL)-2-METHYLPROPANAMIDEHYDROCHLORIDE

• MDL： MFCD13562099
• Inchi： 1S/C8H18N2O2.ClH/c1-4-10(5-6-11)7(12)8(2,3)9;/h11H,4-6,9H2,1-3H3;1H
• InChI Key： NFPXOOJSJQCRFC-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C)(C)N)N(CC)CCO

Computed Properties

• Exact Mass: 210.1135055g/mol
• Monoisotopic Mass: 210.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride

Comprehensive Overview of 2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride (CAS No. 1220039-04-2)

2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride (CAS No. 1220039-04-2) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in pharmaceutical and cosmetic industries. This compound, often abbreviated for convenience, features a combination of amino, ethyl, and hydroxyethyl functional groups, making it a valuable intermediate in synthesizing bioactive molecules. Its hydrochloride salt form enhances solubility and stability, which is critical for formulation efficiency.

In recent years, the demand for 2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride has surged due to its role in developing anti-aging skincare products and hair care formulations. Consumers and researchers alike are increasingly searching for terms like "best peptide derivatives for skin rejuvenation" or "hydroxyethyl-based compounds in cosmetics," reflecting growing interest in scientifically backed ingredients. This compound’s ability to promote collagen synthesis and improve skin elasticity aligns with the trending focus on clean beauty and sustainable dermatology.

From a chemical perspective, the 2-methylpropanamide backbone of this compound provides structural rigidity, while the hydroxyethyl moiety introduces hydrophilicity. Such properties are frequently discussed in forums and research papers addressing "how to enhance drug delivery systems" or "innovative excipients for topical formulations." Its CAS No. 1220039-04-2 serves as a key identifier in regulatory documentation and patent filings, ensuring traceability and compliance in global markets.

The synthesis of 2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride involves multi-step organic reactions, including amidation and salt formation. Laboratories optimizing its production often explore "green chemistry approaches for amide synthesis" or "scalable routes for hydrochloride salts," highlighting the industry’s shift toward eco-friendly processes. Analytical techniques like HPLC and NMR are essential for verifying its purity, a topic frequently searched by quality control professionals.

Beyond cosmetics, this compound’s potential in neurological research has sparked curiosity. Queries such as "aminoethyl derivatives in neuroprotective agents" or "modulators of neurotransmitter activity" underscore its relevance in drug discovery. While not a pharmaceutical active itself, its derivatives are being studied for their ability to cross the blood-brain barrier, a hot topic in central nervous system (CNS) therapeutics.

In summary, 2-Amino-N-ethyl-N-(2-hydroxyethyl)-2-methylpropanamide hydrochloride (CAS No. 1220039-04-2) exemplifies the intersection of chemistry and consumer-driven innovation. Its applications span from cosmeceuticals to biomedical research, addressing modern demands for efficacy and sustainability. As search trends evolve, this compound remains a focal point for discussions on next-generation functional ingredients and advanced material science.